Cas no 499984-82-6 (Thiourea, [4-methyl-3-(trifluoromethyl)phenyl]-)

Thiourea, [4-methyl-3-(trifluoromethyl)phenyl]- structure
499984-82-6 structure
Product Name:Thiourea, [4-methyl-3-(trifluoromethyl)phenyl]-
CAS No:499984-82-6
MF:C9H9F3N2S
MW:234.241370916367
CID:1542570
Update Time:2024-08-24

Thiourea, [4-methyl-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, [4-methyl-3-(trifluoromethyl)phenyl]-
    • Thiourea, N-[4-methyl-3-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C9H9F3N2S/c1-5-2-3-6(14-8(13)15)4-7(5)9(10,11)12/h2-4H,1H3,(H3,13,14,15)
    • InChI Key: NYDYIXYNUYZMOA-UHFFFAOYSA-N
    • SMILES: N(C1=CC=C(C)C(C(F)(F)F)=C1)C(N)=S

Computed Properties

  • Exact Mass: 234.04397

Experimental Properties

  • Density: 1.399±0.06 g/cm3(Predicted)
  • Boiling Point: 277.7±50.0 °C(Predicted)
  • PSA: 38.05
  • pka: 12.95±0.70(Predicted)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司